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Compound of Interest

Compound Name: N-Bromoacetylazetidine

Cat. No.: B1341619 Get Quote

An In-depth Technical Whitepaper for Laboratory, Research, and Drug Development

Professionals

N-Bromoacetylazetidine is a reactive chemical intermediate of interest in pharmaceutical and

chemical synthesis. Its handling requires a thorough understanding of its hazardous properties

to ensure the safety of laboratory personnel. This technical guide provides a consolidated

overview of the safety data, handling protocols, and emergency procedures for N-
Bromoacetylazetidine, compiled from available Safety Data Sheets (SDS) and general best

practices for corrosive and lachrymatory agents.

Core Safety and Hazard Information
N-Bromoacetylazetidine is classified as a hazardous substance, primarily due to its corrosive

nature. It can cause severe skin burns, serious eye damage, and respiratory irritation.[1] It is

also identified as a lachrymator, a substance that causes tearing.[1]

Hazard Identification and Classification
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Hazard Class GHS Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[1]

Serious Eye Damage/Irritation H318
Causes serious eye damage.

[1]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[1][2][3][4]

Signal Word: Danger[1]

Hazard Pictograms:

GHS05: Corrosion[1]

GHS07: Exclamation Mark[1]

Physical and Chemical Properties
Quantitative experimental data for the physical and chemical properties of N-
Bromoacetylazetidine is limited. The following table includes available data, with some values

being predicted.

Property Value Source

CAS Number 885267-00-5 [1][5]

Molecular Formula C5H8BrNO [1][3]

Molecular Weight 178.03 g/mol [3]

Boiling Point 257.9 ± 23.0 °C (Predicted) [5]

Density 1.672 ± 0.06 g/cm³ (Predicted) [5]

Appearance Not specified (likely solid)

Solubility No data available
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Toxicological Data
Specific quantitative toxicological data such as LD50 or LC50 values for N-
Bromoacetylazetidine are not readily available in the searched literature. The primary

toxicological concerns are based on its corrosive and irritant properties.

Effect Description

Acute Toxicity
Not classified as acutely toxic, but is destructive

to tissues.[1]

Skin Corrosion/Irritation Causes severe skin burns.[1]

Serious Eye Damage/Irritation Causes serious eye damage.[1]

Respiratory Irritation

May cause respiratory irritation; material is

destructive to the mucous membranes and

upper respiratory tract.[1]

Symptoms of Inhalation Exposure
Cough, shortness of breath, headache, nausea.

[1]

Germ Cell Mutagenicity Not classified.[1]

Reproductive Toxicity Not classified.[1]

Experimental Protocols and Safe Handling
Given the hazardous nature of N-Bromoacetylazetidine, strict adherence to safety protocols is

mandatory. The following procedures are based on best practices for handling corrosive and

lachrymatory chemicals.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with N-Bromoacetylazetidine must be conducted in a properly

functioning chemical fume hood.[6]

Eye Protection: Chemical safety goggles and a face shield are required.[1]
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., disposable nitrile gloves

for incidental contact).[1][6]

Skin and Body Protection: A lab coat or other protective clothing should be worn. In case of a

significant risk of splashing, chemical-resistant aprons and sleeves are recommended.[1][6]

Respiratory Protection: If working outside of a fume hood (not recommended) or if ventilation

is inadequate, a NIOSH-approved respirator with appropriate cartridges for organic vapors

and acid gases should be used.[1]

Handling and Storage
General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fumes, or

vapors.[1] Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] The

substance is noted to be moisture and light-sensitive, and should be stored under an inert

gas (e.g., argon or nitrogen).[1][5]

Incompatible Materials: Avoid contact with strong acids, strong bases, and strong oxidizing

agents.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving N-
Bromoacetylazetidine.

Exposure Protocols
The following diagram outlines the initial steps to be taken in case of personal exposure.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air immediately.
If not breathing, give artificial respiration.

Immediately remove all contaminated clothing.
Wash skin with soap and plenty of water for at least 15 minutes.

Immediately flush eyes with plenty of water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to N-Bromoacetylazetidine.

Spill Response Protocol
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Spill Occurs

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Wear appropriate PPE:
- Respirator

- Chemical resistant gloves
- Safety goggles and face shield

- Protective clothing

Contain the spill.
Stop the leak if it is safe to do so.

For solid spills:
Sweep or shovel into a suitable, labeled container for disposal.

Minimize dust generation.

Decontaminate the spill area.

Dispose of waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for responding to a spill of N-Bromoacetylazetidine.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides,

nitrogen oxides, and hydrogen bromide.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Disposal Considerations
Dispose of N-Bromoacetylazetidine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact a licensed professional

waste disposal service to dispose of this material.

This document is intended as a guide and does not replace a thorough review of the official

Safety Data Sheet (SDS) provided by the supplier and adherence to all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1341619#n-bromoacetylazetidine-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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